N-Nitroso Sildenafil

• Molecular Formula: C22H29N7O5S
• Molecular Weight: 503.6 g/mol
• InChI: InChI=1S/C22H29N7O5S/c1-5-7-17-19-20(27(4)24-17)22(30)29(25-31)21(23-19)16-14-15(8-9-18(16)34-6-2)35(32,33)28-12-10-26(3)11-13-28/h8-9,14H,5-7,10-13H2,1-4H3
• InChIKey: RUINECJQBGNCRF-UHFFFAOYSA-N

N-Nitroso Sildenafil Reference Standard: Nitrosamine Impurity Control

N-Nitroso Sildenafil is a highly characterized nitrosamine reference standard, specifically an N-nitroso derivative of the secondary amine present in the active pharmaceutical ingredient (API) sildenafil [1]. It is not a therapeutic agent but a critical analytical tool used in pharmaceutical quality control (QC) to identify and quantify a process-related impurity with potential mutagenic risks . Regulatory bodies, including the FDA and EMA, mandate strict control of nitrosamine impurities like this one in drug products, making the procurement of accurate, well-characterized reference materials essential for both Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) [1].

Sildenafil-specific nitrosamine drug-substance-related impurity (NDSRI) standard

Product-specific method development and validation for ANDA/NDA impurity control

Regulatory-derived acceptable intake limit context for sensitivity target setting

• [1] Veeprho. N-Nitroso Sildenafil - Product Page. Veeprho.com. Published April 10, 2023. View Source

Why N-Nitroso Sildenafil Cannot Be Substituted

Generic substitution with a common nitrosamine standard, such as N-Nitrosodimethylamine (NDMA) or 1-Methyl-4-nitrosopiperazine (MeNP), is scientifically invalid for sildenafil-specific applications. While these share the nitrosamine functional group, they fail to represent the actual drug-substance-related impurity (NDSRI) formed in sildenafil API. Crucially, the acceptable intake (AI) limit is product-specific. For instance, the TGA has confirmed an AI of 400 ng/day for the sildenafil-related nitrosamine impurity, a limit derived from its specific Carcinogenic Potency Categorization Approach (CPCA) classification [1][2]. Using a standard with a different matrix or AI limit, such as NDMA (96 ng/day), will lead to inaccurate quantification, non-compliance with regulatory submission requirements, and a failed risk assessment for the sildenafil drug product [3].

Target

N-Nitroso Sildenafil

Product-specific AI limit and intact API-derived structure ensure accurate quantification for sildenafil impurity risk assessment.

Common Substitute

NDMA or MeNP

Generic nitrosamine standards differ in AI limit (>10-fold) and molecular structure; they do not co-elute with the API, leading to quantification inaccuracy and failed regulatory risk evaluation.

• [1] Therapeutic Goods Administration (TGA). Established acceptable intake for nitrosamines in medicines. TGA.gov.au. Updated November 3, 2025. View Source
• [2] Yousr Mahmoud. TGA Updates Nitrosamine Acceptable Intakes for Medicines - LinkedIn Post. Published November 3, 2025. View Source
• [3] FDA. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry (Revision 2). Published September 2024. View Source

Quantitative Differentiation of N-Nitroso Sildenafil

Regulatory Categorization vs. Threshold of Toxicological Concern

N-Nitroso Sildenafil, as a nitrosamine drug-substance-related impurity (NDSRI), falls under the Carcinogenic Potency Categorization Approach (CPCA). The TGA established the Acceptable Intake (AI) limit for the sildenafil-related nitrosamine impurity at 400 ng/day, placing it in CPCA Category 3 [1]. This is a significant differentiation from more potent nitrosamines like NDMA or NDEA, which fall into categories with AI limits as low as 26.5 ng/day. For non-mutagenic nitrosamine impurities where no carcinogenicity data exists, the ICH M7 guideline specifies a general Threshold of Toxicological Concern (TTC) of 1,500 ng/day [2]. The 400 ng/day AI limit for the sildenafil impurity thus represents a scientifically risk-proportioned control point, far above the limits for more hazardous N-nitrosamines but distinct from the generic TTC. This established, compound-specific AI is critical for setting validated analytical method sensitivity targets during procurement.

AI Limit vs. TTC

Class-level

400 ng/day (CPCA Cat. 3)
vs. TTC 1,500 ng/day
vs. NDMA AI 26.5 ng/day

Sets compound-specific method sensitivity target; 15× higher than NDMA but below generic TTC.

Lifetime exposure limits per TGA/ICH; risk-proportioned control point.

Evidence Dimension	Regulatory Acceptable Intake (AI) Limit
Target Compound Data	400 ng/day (CPCA Category 3) [1]
Comparator Or Baseline	ICH M7 TTC for non-mutagenic impurities: 1,500 ng/day; NDMA AI: 26.5 ng/day [2][3]
Quantified Difference	The target compound's AI limit is 3.75 times lower than the generic TTC, but 15.1 times higher than that of the potent carcinogen NDMA.
Conditions	Regulatory framework (TGA/FDA/ICH) for lifetime exposure limits in pharmaceutical products.

Why This Matters

Procurement of a standard with a pre-defined, regulatory-accepted AI limit ensures analytical methods are fit-for-purpose for compliance, avoiding the cost and delay of deriving a novel acceptable limit.

• [1] Therapeutic Goods Administration (TGA). Established acceptable intake for nitrosamines in medicines. TGA.gov.au. Updated November 3, 2025. View Source
• [2] ICH. ICH M7(R2) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Published 2023. View Source
• [3] FDA. Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities: Guidance for Industry. Published August 2023. View Source

Differentiation from Common Fragment Impurity MeNP

N-Nitroso Sildenafil (C22H29N7O5S, MW: 503.6) is the intact nitrosated derivative of the sildenafil API . This differentiates it from 1-Methyl-4-nitrosopiperazine (MeNP), a common nitrosamine fragment impurity also associated with sildenafil. While MeNP is a small molecule fragment, N-Nitroso Sildenafil retains the full sildenafil backbone, making its chromatographic behavior and ionization efficiency in LC-MS/MS analysis directly comparable to the API. This structural identity is documented in a Certificate of Analysis, which specifies a purity of 'NLT 98%' as determined by HPLC . A standard like Daicel Pharma's N-Desmethyl N-Nitroso Sildenafil (C21H27N7O5S, MW: 489.55) is a closely related NDSRI, but N-Nitroso Sildenafil is the direct nitrosation product of the main API, not a metabolite or a fragment, making it the most representative marker for assessing sildenafil API nitrosation risk [1].

Structural Identity

Specification review

MW 503.6 g/mol
Purity NLT 98%
vs. MeNP MW 129.2

Full API backbone ensures chromatographic co-elution near sildenafil; supports accurate spike-and-recovery.

CoA includes HPLC, MS, NMR characterization.

Evidence Dimension	Molecular Structure and Identity as Impurity Marker
Target Compound Data	N-Nitroso Sildenafil: Molecular Weight 503.6 g/mol; Purity NLT 98%
Comparator Or Baseline	1-Methyl-4-nitrosopiperazine (MeNP): Molecular Weight 129.16 g/mol; N-Desmethyl N-Nitroso Sildenafil: Molecular Weight 489.55 g/mol [1]
Quantified Difference	The target compound's molecular weight is approximately 3.9 times greater than MeNP, providing a chromatographically distinct peak that co-elutes closer to the sildenafil API than the fragment impurity.
Conditions	Structural characterization and purity analysis by HPLC, MS, and NMR as per standard CoA documentation .

Why This Matters

Using the intact NDSRI standard ensures accurate spike-and-recovery experiments during method validation, directly demonstrating the analytical method's ability to quantify the process-related impurity of interest, which a simple nitrosamine fragment cannot achieve.

• [1] ChemWhat. 1-Methyl-4-nitrosopiperazine - Biological Activity. Chemwhat.com. View Source

Regulatory Validation vs. Unvalidated Analogs

N-Nitroso Sildenafil reference standards are explicitly marketed as being supplied with detailed characterization data compliant with regulatory guidelines for ANDA and NDA submissions, a critical differentiator from generic or unvalidated analogs . This specification, which includes traceability to pharmacopeial standards like USP or EP where feasible, is a key procurement criterion [1]. In contrast, a 'sample COA' for a non-certified material may lack full characterization data, such as water content by KF, IR, and MS, which are essential for calculating true potency. For example, the N-Nitroso Sildenafil CoA specifies a potency calculation using both HPLC purity and water content, ensuring that the standard's concentration is accurately known for quantitative analysis . This level of validation is not a given for all impurities offered in the market, which may only provide a simple HPLC purity report, potentially leading to systematic error in the final impurity quantification.

Regulatory Readiness

Analytical context

Potency = (100 − KF) × HPLC Purity / 100
plus HNMR, IR, MS

Comprehensive multi-method characterization may reduce dossier review queries.

cGMP-compliant QC environments; traceable potency calculation.

Evidence Dimension	Regulatory Submission Readiness
Target Compound Data	Potency = [100 - (Water content by KF)] x HPLC Purity] / 100; Characterization by HNMR, IR, MS
Comparator Or Baseline	A standard that is only supplied with a simple HPLC purity certificate, lacking KF and spectral identity confirmation.
Quantified Difference	The target compound's CoA provides a comprehensive, multi-method characterization package, enabling a direct calculation of analytical potency, which is required for cGMP-compliant QC labs.
Conditions	Quality control environment for ANDA/NDA submission preparation.

Why This Matters

Selecting a standard with comprehensive, regulatory-compliant characterization data eliminates the risk of regulatory queries or rejection during dossier review, directly reducing the time and cost of the approval process.

• [1] Veeprho. N-Nitroso Sildenafil - Product Page. Veeprho.com. Published April 10, 2023. View Source

N-Nitroso Sildenafil Procurement Scenarios

ANDA/NDA Filing for Sildenafil Drug Products

A generic pharmaceutical manufacturer must demonstrate control of all potential nitrosamine drug-substance-related impurities (NDSRIs) as part of an ANDA submission. The N-Nitroso Sildenafil standard is required to develop and validate a product-specific LC-MS/MS method. Its established CPCA Category 3 and 400 ng/day AI limit [1] provide the quantitative target sensitivity for the method. The validated method will be used to test three exhibit batches of the drug product to prove that the impurity level is below the regulatory threshold, a mandatory step for approval [2].

Root Cause Analysis for Nitrosamine Contamination

During process development, a batch of sildenafil API fails a general nitrosamine screen. The QC team must identify if the contamination source is the API itself. As a specific derivative, N-Nitroso Sildenafil serves as the authentic reference marker to confirm the identity of the suspected peak in the API chromatogram by matching retention time and mass spectrum. Using a non-specific standard like MeNP would not confirm the contamination of the intact sildenafil molecule and could lead to a false-positive or incorrect root cause conclusion .

cGMP QC Lot Release Testing

A QC laboratory in a commercial manufacturing facility requires a reference standard for the routine lot-release testing of sildenafil tablets. The N-Nitroso Sildenafil standard is procured for its quantitative accuracy, supported by a comprehensive CoA that includes potency calculation by mass balance approach, considering water content and chromatographic purity [3]. This ensures that the analytical results are traceable and cGMP-compliant, a strict requirement that cannot be met by standards lacking this level of characterization.

Application

Selection Property

Validation Focus

Sildenafil NDSRI method validation

Compound-specific AI limit

Regulatory threshold compliance

Nitrosamine source identification

Intact API-derived marker

Retention time and mass match

cGMP lot release testing

Full CoA characterization

Traceable potency determination

• [1] Therapeutic Goods Administration (TGA). Established acceptable intake for nitrosamines in medicines. TGA.gov.au. Updated November 3, 2025. View Source
• [2] FDA. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry (Revision 2). Published September 2024. View Source
• [3] Veeprho. N-Nitroso Sildenafil - Product Page. Veeprho.com. Published April 10, 2023. View Source